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Introduction
The precise determination of pH is critical in a vast array of research, development, and quality

control applications, particularly within the pharmaceutical and biotechnology sectors.

Spectrophotometry offers a rapid, reliable, and non-invasive alternative to traditional

potentiometric methods for pH measurement. This application note details the use of

Bromophenol Red, a sulfonephthalein indicator, for the spectrophotometric determination of

pH.

Bromophenol Red undergoes a distinct color change from yellow in acidic solutions to purple

in basic solutions, with a transition range of pH 5.2 to 6.8.[1] This change in color corresponds

to shifts in the absorbance spectrum of the dye, which can be quantified using a

spectrophotometer to accurately determine the pH of a solution. The underlying principle is

based on the Beer-Lambert law and the pH-dependent equilibrium between the acidic (HIn)

and basic (In⁻) forms of the indicator.

Principle of the Method
Bromophenol Red is a weak acid that dissociates in solution according to the following

equilibrium:
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HIn (Yellow) ⇌ H⁺ + In⁻ (Purple)

The acidic form (HIn) and the basic form (In⁻) of Bromophenol Red exhibit different

absorption spectra. The acidic form has a maximum absorbance (λmax) in the range of 435-

444 nm, while the basic form has a λmax in the range of 574-580 nm.[2] By measuring the

absorbance of a solution containing Bromophenol Red at these two wavelengths, the ratio of

the concentrations of the two forms can be determined. The pH of the solution can then be

calculated using the Henderson-Hasselbalch equation:

pH = pKa + log ([In⁻] / [HIn])

Where pKa is the acid dissociation constant of the indicator.

Quantitative Data
The following tables summarize the key quantitative parameters for the spectrophotometric

analysis of pH using Bromophenol Red.

Table 1: Properties of Bromophenol Red

Property Value Reference

CAS Number 2800-80-8 [2]

Molecular Weight 512.17 g/mol

pH Transition Range 5.2 - 6.8 [1]

pKa ~6.0

Color Change Yellow to Purple [2]

λmax (Acidic form, HIn) 435 - 444 nm [2]

λmax (Basic form, In⁻) 574 - 580 nm [2]

Table 2: Representative Absorbance Data at Different pH Values

This table provides an illustrative dataset for the absorbance of a Bromophenol Red solution

at its two analytical wavelengths across a range of pH values. The exact absorbance values
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will depend on the concentration of the indicator and the path length of the cuvette.

pH
Absorbance at
~440 nm (A₄₄₀)

Absorbance at
~578 nm (A₅₇₈)

Ratio (A₅₇₈ / A₄₄₀)

4.0 0.850 0.050 0.059

4.5 0.825 0.100 0.121

5.0 0.750 0.200 0.267

5.5 0.600 0.350 0.583

6.0 0.425 0.425 1.000

6.5 0.250 0.550 2.200

7.0 0.100 0.650 6.500

7.5 0.050 0.700 14.000

8.0 0.025 0.725 29.000

Experimental Protocols
Preparation of Reagents
4.1.1. Bromophenol Red Stock Solution (0.1%)

Method 1 (Aqueous): Dissolve 0.1 g of Bromophenol Red sodium salt in 100 mL of

deionized water.

Method 2 (Ethanolic): Dissolve 0.1 g of Bromophenol Red in 100 mL of 95% ethanol.[3]

4.1.2. Acetate Buffer Solutions (0.1 M)

A series of acetate buffer solutions with pH values ranging from 4.0 to 6.0 can be prepared by

mixing 0.1 M acetic acid and 0.1 M sodium acetate solutions in different ratios.

0.1 M Acetic Acid: Add 5.77 mL of glacial acetic acid to a 1 L volumetric flask and dilute to the

mark with deionized water.
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0.1 M Sodium Acetate: Dissolve 8.20 g of anhydrous sodium acetate in a 1 L volumetric flask

and dilute to the mark with deionized water.

Table 3: Preparation of Acetate Buffer Standards

Desired pH
Volume of 0.1 M
Acetic Acid (mL)

Volume of 0.1 M
Sodium Acetate
(mL)

Final Volume (mL)

4.0 84.0 16.0 100

4.5 68.5 31.5 100

5.0 48.0 52.0 100

5.5 27.5 72.5 100

6.0 12.0 88.0 100

Verify the final pH of each buffer solution with a calibrated pH meter.

Experimental Procedure
4.2.1. Generation of a pH Calibration Curve

Pipette a fixed volume (e.g., 50 µL) of the Bromophenol Red stock solution into a series of

test tubes.

Add a fixed volume (e.g., 5 mL) of each standard buffer solution (pH 4.0 to 6.0) to the

respective test tubes.

Mix the solutions thoroughly.

Set the spectrophotometer to measure absorbance at the λmax of the acidic form (e.g., 440

nm).

Use the pH 4.0 buffer solution without the indicator as a blank to zero the spectrophotometer.

Measure and record the absorbance of each standard solution at 440 nm.
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Set the spectrophotometer to measure absorbance at the λmax of the basic form (e.g., 578

nm).

Use the pH 8.0 buffer solution (or a highly basic solution) without the indicator as a blank.

Measure and record the absorbance of each standard solution at 578 nm.

Calculate the ratio of the absorbances (A₅₇₈ / A₄₄₀) for each standard.

Plot a graph of the absorbance ratio (y-axis) against the corresponding pH (x-axis) to

generate a calibration curve.

4.2.2. Determination of Unknown pH

Pipette the same volume of Bromophenol Red stock solution as used for the calibration

curve into a test tube.

Add the same volume of the unknown sample solution.

Mix thoroughly.

Measure the absorbance of the sample at both ~440 nm and ~578 nm.

Calculate the absorbance ratio (A₅₇₈ / A₄₄₀).

Determine the pH of the unknown sample by interpolating the absorbance ratio on the

calibration curve.
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Click to download full resolution via product page

Caption: Chemical equilibrium of Bromophenol Red indicator.
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Caption: Workflow for pH determination using Bromophenol Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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